Cas no 5309-30-8 ((9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid)

• Product Name: (9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid
• CAS No: 5309-30-8
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 937930
• PubChem ID: 290006
• Update Time: 2025-04-19

(9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid
• 6,13-dimethyl-1,4,8,11-tetraaza-cyclotetradeca-2,4,6,9,11,13-hexaene-2,3,9,10-tetracarbonitrile; NSC324073; 6,13-Dimethyl-1,4,8,11-tetraazacyclotetradeca-2,4,6,9,11,13-hexaene-2,3,9,10-tetracarbonitrile; AC1MHFWR;
• NSC152563
• 4b,8-dimethyl-2-(propan-2-yl)-4,4a,4b,5,6,7,8,8a,9,10-decahydro-3h-3,10a-epidioxyphenanthrene-8-carboxylic acid
• NSC-406629
• NSC406629
• DTXSID80302670
• 15620-98-1
• 6,14-Peroxy-Δ7(8)-dihydro-abietinsaeure
• 2H-2,4a-Ethenonaphtho[2,1-c][1,2]dioxin-7-carboxylic acid, 1,5,6,6a,7,8,9,10,10a,10b-decahydro-7,10a-dimethyl-12-(1-methylethyl)-

• Inchi： 1S/C20H30O4/c1-12(2)13-11-20-9-6-15-18(3,16(20)10-14(13)23-24-20)7-5-8-19(15,4)17(21)22/h11-12,14-16H,5-10H2,1-4H3,(H,21,22)
• InChI Key： IQKPNFFLSFPURG-UHFFFAOYSA-N
• SMILES： O1C23C=C(C(C)C)C(CC2C2(C)CCCC(C(=O)O)(C)C2CC3)O1

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: 3.8

Experimental Properties

• Density: 1.41
• Melting Point: 181-183 °C
• Boiling Point: 531.6°C at 760 mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.695
• PSA: 69.89
• LogP: 4.34900
• pka: 4.66±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids